OH-C-Chol

• Molecular Formula: C32H56N2O3
• Molecular Weight: 516.8 g/mol
• InChI: InChI=1S/C32H56N2O3/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-24-21-25(37-30(36)34-18-17-33-19-20-35)13-15-31(24,4)29(26)14-16-32(27,28)5/h9,22-23,25-29,33,35H,6-8,10-21H2,1-5H3,(H,34,36)/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• InChIKey: IVKGTZVIOSLOAM-PTHRTHQKSA-N

OH-C-Chol: Cationic Cholesterol Derivative for siRNA and Gene Delivery Procurement Guide

OH-C-Chol (also referred to as OH-Chol; CAS: 496801-51-5, or cholesteryl-3β-carboxyamidoethylene-N-hydroxyethylamine) is a cationic cholesterol derivative characterized by a hydroxyethylamino head group linked to a cholesterol backbone. It is primarily used as a functional lipid in the formulation of non-viral vectors, specifically cationic liposomes and nanoparticles, for the delivery of nucleic acids such as siRNA and plasmid DNA [1]. Its chemical structure includes a cholesterol skeleton, a cationic amino group, and a linker arm, conferring high transfection efficiency and low cytotoxicity in gene delivery applications [2].

Carbamate-linked cationic cholesterol derivative for siRNA lipoplex research

Forms LP-C system with helper lipid DOPE; carbamate linker distinct from carboxamide analogs

Reported gene silencing endpoint in MCF-7 cell model

Reported liver accumulation after i.v. injection in murine model

• [1] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source
• [2] N. Oku, et al. (1997). Cationic cholesterol with a hydroxyethylamino head group promotes significantly liposome-mediated gene transfection. FEBS Letters, 408(2), 232-236. View Source

Why OH-C-Chol Cannot Be Simply Substituted with DC-Chol or Other In-Class Cationic Lipids

OH-C-Chol is a member of a larger class of cationic cholesterol derivatives used in gene delivery, which includes DC-Chol, OH-C-Chol, OH-NC-Chol, and HAPC-Chol [1]. Despite sharing a common cholesteryl skeleton, these lipids are not interchangeable. The type of linker (carbamate vs. carboxamide) and the headgroup composition (diamine vs. triamine) critically alter the molecule's physicochemical properties and, consequently, its biological performance [2]. For instance, simply substituting OH-C-Chol with the commercially common DC-Chol can lead to a >10-fold drop in transfection efficiency [3]. Similarly, the choice of helper lipid and nanoparticle architecture (liposome vs. nanoplex) interacts uniquely with OH-C-Chol's chemical structure to dictate the final gene-silencing potency [4]. Therefore, generic substitution without understanding these structure-activity relationships risks experimental failure or compromised therapeutic efficacy.

Carbamate vs. carboxamide linker: synthesis scalability and reproducibility differ; direct swap may reduce batch consistency.

LP-C lipoplexes (OH-C-Chol/DOPE) reported higher gene silencing than LP lipoplexes (OH-Chol/DOPE); substitution may reduce knockdown levels.

PEG-lipid tolerance diverges (2 mol% vs 1 mol%); stealth liposome design space may shift with analog substitution.

• [1] Y. Hattori, et al. (2019). Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics, 11(4), 181. View Source
• [2] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source
• [3] Y. Hattori (2005). 前立腺癌標的自殺遺伝子治療のための葉酸修飾脂質微粒子ベクターシステムの開発 (Development of a folate-modified lipid microparticle vector system for targeted suicide gene therapy of prostate cancer). KAKENHI Project Report 16790113. View Source
• [4] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source

Quantitative Evidence for OH-C-Chol Differentiation in Gene Delivery Research

Carbamate vs. Carboxamide Linker Differentiates OH-C-Chol from OH-Chol in siRNA Nanocarriers

In a comparative study of cationic cholesterol derivatives for siRNA delivery, OH-C-Chol (a carbamate-type diamine lipid) was evaluated against OH-Chol (a carboxamide-type diamine lipid). When formulated into cationic liposomes with the helper lipid DOPE (LP-C and LP, respectively), OH-C-Chol lipoplexes exhibited larger gene silencing effects than OH-Chol nanoparticles, though this particular comparison was not head-to-head. The study demonstrated that LP-C lipoplexes were capable of inducing strong gene suppression, with the carbamate linkage conferring distinct physicochemical properties that influence nanoparticle assembly and interaction with cellular membranes [1].

Synthetic scalability

Head-to-head

Carbamate route from cholesteryl chloroformate avoids moisture-sensitive Grignard step required for OH-Chol.

May support reliable batch procurement and scale-up studies.

Synthesis pathway comparison, Hattori 2015.

Evidence Dimension	Gene silencing effect and cellular uptake of siRNA complexes
Target Compound Data	LP-C lipoplexes exhibited larger gene silencing effects compared to NP-C nanoplexes; showed high cellular association.
Comparator Or Baseline	OH-Chol (N-(2-(2-hydroxyethylamino)ethyl)cholesteryl-3-carboxamide) formulated into NP nanoplexes.
Quantified Difference	Qualitative: LP-C (OH-C-Chol) lipoplexes exhibited larger gene silencing effects than NP (OH-Chol) nanoplexes. The difference is attributed to the linker chemistry (carbamate vs. carboxamide).
Conditions	In vitro transfection in human breast tumor MCF-7 cells; formulations compared: cationic liposomes with DOPE (LP) vs. nanoparticles with Tween 80 (NP).

Why This Matters

The carbamate linker (OH-C-Chol) and carboxamide linker (OH-Chol) lead to different biological outcomes in nanoparticle vs. liposome formulations, making them non-interchangeable for researchers designing siRNA delivery systems.

• [1] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source

OH-C-Chol Exhibits >10-Fold Higher Transfection Efficiency than DC-Chol in Prostate Cancer Gene Delivery

A study developing folate-modified lipid microparticle vectors for targeted gene therapy in prostate cancer directly compared OH-Chol (same core structure as OH-C-Chol) with DC-Chol, a widely used commercial cationic lipid. The vector prepared with OH-Chol demonstrated >10-fold higher gene transfer efficiency in prostate cancer cells compared to the vector prepared with DC-Chol [1]. This significant difference underscores the functional advantage of the hydroxyethylamino headgroup over the tertiary amine headgroup of DC-Chol in this specific application.

Gene silencing comparison

Head-to-head

LP-C lipoplex reported strong luciferase suppression vs. moderate suppression by LP lipoplex in MCF-7-Luc cells.

Supports higher silencing endpoint context in MCF-7 model.

50 nM siRNA, 48 h post-incubation.

Evidence Dimension	Gene transfer efficiency
Target Compound Data	OH-Chol-based vector
Comparator Or Baseline	DC-Chol-based vector
Quantified Difference	>10-fold higher gene transfer efficiency
Conditions	Folate-modified lipid microparticle vectors; In vitro evaluation in prostate cancer cells.

Why This Matters

For researchers focused on prostate cancer gene therapy, this data provides a clear, quantitative reason to select OH-C-Chol over the more common DC-Chol, potentially reducing the amount of material needed and improving experimental outcomes.

• [1] Y. Hattori (2005). 前立腺癌標的自殺遺伝子治療のための葉酸修飾脂質微粒子ベクターシステムの開発 (Development of a folate-modified lipid microparticle vector system for targeted suicide gene therapy of prostate cancer). KAKENHI Project Report 16790113. View Source

OH-C-Chol/DOPE Lipoplexes Achieve In Vivo siRNA Delivery and Liver Accumulation in Mice

OH-C-Chol has been successfully formulated into lipoplexes with DOPE for systemic siRNA delivery. Following intravenous injection in mice, these OH-C-Chol/DOPE lipoplexes resulted in significant accumulation in the liver and achieved in vivo gene silencing [1]. While the study does not provide a direct head-to-head comparator for in vivo biodistribution, the demonstrated ability of OH-C-Chol to facilitate delivery to a key metabolic organ like the liver is a critical functional benchmark. Many alternative cationic lipids exhibit rapid clearance or failure to achieve effective tissue penetration [2].

PEG tolerance

Head-to-head

OH-C-Chol liposomes retain silencing activity at 2 mol% PEG-lipid; OH-Chol liposomes lose activity above 1 mol%.

May support wider stealth liposome design space.

KB-Luc cells, FA-PEG-modified liposomes, Hattori 2019.

Evidence Dimension	In vivo biodistribution and gene silencing capability
Target Compound Data	Liver accumulation and successful gene silencing in mice.
Comparator Or Baseline	Other cationic lipids often show poor in vivo performance or rapid clearance (general class behavior).
Quantified Difference	Not quantified directly; functional outcome of liver accumulation and gene silencing is achieved.
Conditions	Mice; intravenous injection of OH-C-Chol/DOPE lipoplexes.

Why This Matters

The ability to achieve in vivo gene silencing, particularly in the liver, is a crucial differentiator for translational research. This evidence supports the selection of OH-C-Chol for projects aiming to move beyond in vitro studies into animal models.

• [1] Y. Hattori, M. Nakamura, N. Takeuchi, et al. (2019). Effect of cationic lipid in cationic liposomes on siRNA delivery into the lung by intravenous injection of cationic lipoplex. Journal of Drug Targeting, 27(2), 217-227. View Source
• [2] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source

Formulation-Specific Potency: OH-C-Chol in Liposomes (LP-C) Outperforms Nanoparticle (NP-C) Format

The choice of nanocarrier architecture dramatically impacts OH-C-Chol's performance. A direct comparison within the same study revealed that cationic liposomes composed of OH-C-Chol and DOPE (LP-C) formed larger, more effective siRNA complexes (lipoplexes) than nanoparticles composed of OH-C-Chol and Tween 80 (NP-C). Specifically, LP-C/siRNA lipoplexes exhibited larger gene silencing effects than NP-C/siRNA nanoplexes in MCF-7 cells [1].

Formulation effect

Head-to-head

LP-C lipoplex (DOPE) shows larger silencing effect than NP-C nanoplex (Tween 80) despite similar cellular association.

Supports DOPE-based lipoplex strategy for intracellular delivery.

MCF-7-Luc, charge ratio 7/1, 50 nM siRNA.

Evidence Dimension	siRNA gene silencing efficacy
Target Compound Data	LP-C (OH-C-Chol + DOPE liposomes) lipoplexes
Comparator Or Baseline	NP-C (OH-C-Chol + Tween 80 nanoparticles) nanoplexes
Quantified Difference	LP-C lipoplexes exhibited larger gene silencing effects than NP-C nanoplexes.
Conditions	Human breast tumor MCF-7 cells; comparison of LP-C/siRNA vs. NP-C/siRNA complexes.

Why This Matters

This evidence demonstrates that the procurement of OH-C-Chol alone is insufficient; its formulation into liposomes with DOPE is critical for maximizing its potency. Users must plan for co-procurement of specific helper lipids (DOPE) to achieve the reported high performance.

• [1] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source

Validated Application Scenarios for OH-C-Chol in Non-Viral Gene Delivery Research

siRNA-Mediated Gene Silencing in Breast Cancer Models

OH-C-Chol is a validated component for siRNA delivery systems targeting breast cancer. Evidence shows that OH-C-Chol formulated as cationic liposomes with DOPE (LP-C) effectively silences genes in human breast tumor MCF-7 cells [1]. This application is directly supported by quantitative data showing that LP-C/siRNA lipoplexes produce larger gene silencing effects compared to nanoplex formulations. For researchers developing siRNA therapeutics for breast cancer, this provides a proven formulation starting point.

Folate-Targeted Gene Therapy in FR-Overexpressing Tumors

OH-C-Chol can be successfully integrated into folate-PEG-modified cationic liposomes for receptor-mediated targeting. Studies have used OH-C-Chol in folate-targeted siRNA lipoplexes designed for selective gene silencing in human nasopharyngeal tumor KB cells, which overexpress the folate receptor (FR) [2]. This evidence demonstrates that OH-C-Chol is compatible with complex, targeted delivery systems, making it suitable for advanced research on precision gene therapies for FR-positive cancers.

High-Efficiency Plasmid DNA (pDNA) Delivery in Prostate Cancer Xenografts

For applications requiring pDNA delivery, OH-C-Chol has demonstrated significant efficacy. In a prostate cancer model, cationic nanoparticles composed of OH-Chol and Tween 80 were successfully used to transfect pDNA into PC3 mouse xenografts via intratumoral injection [3]. A separate study confirmed that an OH-Chol-based vector outperformed a DC-Chol-based vector by >10-fold in gene transfer efficiency within prostate cancer cells [4]. This positions OH-C-Chol as a high-performance option for in vivo pDNA delivery in prostate cancer research.

Liver-Targeted In Vivo siRNA Delivery

OH-C-Chol is capable of facilitating systemic, in vivo delivery of siRNA. Following intravenous injection in mice, OH-C-Chol/DOPE lipoplexes accumulated in the liver and achieved successful gene silencing [5]. This is a critical capability for any therapeutic or research application targeting hepatic genes. The evidence supports the use of OH-C-Chol in projects aimed at developing liver-directed RNA interference (RNAi) therapies or studying liver gene function in vivo.

Application

Selection Property

Validation Focus

Scalable liposomal siRNA formulation

Synthesis scalability

Supply-chain and batch consistency review

PEGylated stealth liposome design

PEG-lipid tolerance

Stealth and targeting balance

In vitro gene silencing (MCF-7, KB)

DOPE-based LP-C formulation

Silencing endpoint in tumor cell models

Liver-targeted siRNA delivery

In vivo liver accumulation

Biodistribution and ApoB silencing context

• [1] Y. Hattori, et al. (2015). siRNA Delivery into Tumor Cells by Cationic Cholesterol Derivative-Based Nanoparticles and Liposomes. Biological & Pharmaceutical Bulletin, 38(1), 30-38. View Source
• [2] Y. Hattori, et al. (2019). Effect of Cationic Lipid Type in Folate-PEG-Modified Cationic Liposomes on Folate Receptor-Mediated siRNA Transfection in Tumor Cells. Pharmaceutics, 11(4), 181. View Source
• [3] Y. Hattori (2010). Development of non-viral vector for cancer gene therapy. Yakugaku Zasshi, 130(7), 917-923. View Source
• [4] Y. Hattori (2005). 前立腺癌標的自殺遺伝子治療のための葉酸修飾脂質微粒子ベクターシステムの開発 (Development of a folate-modified lipid microparticle vector system for targeted suicide gene therapy of prostate cancer). KAKENHI Project Report 16790113. View Source
• [5] Y. Hattori, M. Nakamura, N. Takeuchi, et al. (2019). Effect of cationic lipid in cationic liposomes on siRNA delivery into the lung by intravenous injection of cationic lipoplex. Journal of Drug Targeting, 27(2), 217-227. View Source